Cas no 946295-89-2 (2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946295-89-2
• MF: C₂₁H₂₂N₂O₆S₃
• MW: 494.60418176651
• CID: 5514066
• Update Time: 2025-10-23

2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H22N2O6S3/c1-28-17-8-10-19(29-2)20(14-17)31(24,25)22-16-7-9-18-15(13-16)5-3-11-23(18)32(26,27)21-6-4-12-30-21/h4,6-10,12-14,22H,3,5,11H2,1-2H3
• InChI Key： DTHOBZYGYPWWBY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2SC=CC=2)(=O)=O)(=O)=O)=CC(OC)=CC=C1OC

Additional information on 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946295-89-2)

2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946295-89-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a thiophene ring and a tetrahydroquinoline moiety. The combination of these functional groups imparts specific pharmacological properties that make it an intriguing candidate for further research and development.

The chemical structure of 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide is characterized by the presence of two methoxy groups at the 2 and 5 positions of the benzene ring, a thiophene sulfonamide group, and a tetrahydroquinoline ring. These structural features contribute to its stability and reactivity in various biological environments. The methoxy groups enhance the lipophilicity of the molecule, which can influence its ability to cross cell membranes and interact with target proteins. The thiophene sulfonamide group provides additional functionality that can modulate the compound's binding affinity and selectivity.

Recent studies have explored the potential of 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide have also been studied to assess its suitability for clinical use. In animal models, this compound has shown good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with metabolites being excreted via both renal and biliary routes.

To further understand the therapeutic potential of 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are focusing on conditions such as chronic inflammatory diseases and solid tumors. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 2,5-dimethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946295-89-2) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry. As more data from ongoing clinical trials become available, it is expected that this compound will continue to generate interest among researchers and clinicians alike.